Cas no 2111220-82-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate
- EN300-6514589
- 2111220-82-5
-
- Inchi: 1S/C16H10ClNO4/c1-9-6-7-10(8-13(9)17)16(21)22-18-14(19)11-4-2-3-5-12(11)15(18)20/h2-8H,1H3
- InChI Key: SZJLDLNFNASUMY-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 315.0298355g/mol
- Monoisotopic Mass: 315.0298355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 63.7Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6514589-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate |
2111220-82-5 | 0.1g |
$150.0 | 2023-05-31 | ||
| Enamine | EN300-6514589-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate |
2111220-82-5 | 0.25g |
$156.0 | 2023-05-31 | ||
| Enamine | EN300-6514589-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate |
2111220-82-5 | 0.5g |
$163.0 | 2023-05-31 | ||
| Enamine | EN300-6514589-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate |
2111220-82-5 | 1g |
$169.0 | 2023-05-31 | ||
| Enamine | EN300-6514589-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate |
2111220-82-5 | 2.5g |
$332.0 | 2023-05-31 | ||
| Enamine | EN300-6514589-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate |
2111220-82-5 | 5g |
$493.0 | 2023-05-31 | ||
| Enamine | EN300-6514589-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate |
2111220-82-5 | 10g |
$733.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate (CAS No. 2111220-82-5)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate (CAS No. 2111220-82-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a 1,3-dioxo-2,3-dihydro-1H-isoindol moiety and a 3-chloro-4-methylbenzoate group. These structural elements contribute to its chemical stability and reactivity, making it a valuable candidate for various scientific investigations.
The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the 1,3-dioxo-2,3-dihydro-1H-isoindol core through a condensation reaction between an appropriate aldehyde and an amine. Subsequently, the 3-chloro-4-methylbenzoate group is introduced via an esterification reaction. The precise conditions and reagents used in these steps are crucial for achieving high yields and purity of the final product.
In terms of its physical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate is a solid at room temperature with a well-defined melting point. Its solubility in various organic solvents has been studied extensively, and it is generally soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in solution-based reactions and analytical techniques.
The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate has been the subject of several recent studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors. For instance, it has been found to inhibit the activity of certain kinases involved in signal transduction pathways, which are crucial for cell growth and proliferation. This property makes it a promising lead compound for the development of novel therapeutic agents targeting cancer and other proliferative disorders.
In addition to its enzymatic inhibition properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can modulate the expression of inflammatory cytokines and chemokines, thereby reducing inflammation in various biological models. This dual functionality as both an enzyme inhibitor and an anti-inflammatory agent highlights its versatility in drug discovery efforts.
The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate has been evaluated through extensive toxicological studies. These studies have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be considered for clinical trials.
In conclusion, 1,3-dioxo-2,3-dihydro-1H isoindol 2 yl 3 chloro 4 methylbenzoate (CAS No. 2111220 82 5) represents a promising compound with diverse applications in pharmaceutical and chemical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and potential development into therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.
2111220-82-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-methylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)